2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95%

• IUPAC Name: 2-(5-fluoro-2-methoxyphenyl)-4-nitrobenzoic acid
• InChI: InChI=1S/C14H10FNO5/c1-21-13-5-2-8(15)6-12(13)11-7-9(16(19)20)3-4-10(11)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: LHVUUBSTDBNSJQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O
• Molecular Formula: C14H10FNO5
• DSSTOX Substance ID: DTXSID60690224
• Molecular Weight: 291.23 g/mol
• CAS RN: 1261978-63-5

Description

2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid (F2MNBA) is a synthetic organic compound with a molecular weight of 276.2 g/mol. F2MNBA has a wide range of applications in scientific research, as it has been used to study the biochemical and physiological effects of various compounds. F2MNBA is also used in laboratory experiments as a reagent, due to its high purity and stability. In

Scientific Research Applications

2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95% has been used in a wide range of scientific research applications. It has been used to study the biochemical and physiological effects of various compounds, such as hormones, enzymes, and proteins. 2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95% has also been used in drug discovery research, as it can be used to study the effects of various drugs on cells. 2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95% has also been used to study the effects of various environmental pollutants on cells.

Mechanism of Action

2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95% acts as an inhibitor of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme involved in the synthesis of prostaglandins, which are involved in inflammation and other physiological processes. 2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95% binds to the active site of COX-2 and blocks the enzyme’s activity. This prevents the synthesis of prostaglandins and thus reduces inflammation.
Biochemical and Physiological Effects
2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95% has been shown to reduce inflammation in laboratory experiments. It has also been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-1β. In addition, 2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95% has been shown to reduce the production of prostaglandins, which are involved in inflammation and other physiological processes.

Advantages and Limitations for Lab Experiments

2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95% has several advantages for laboratory experiments. It is a highly pure compound, with a purity of 95%. This makes it well-suited for use in laboratory experiments, as it reduces the risk of contamination. In addition, 2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95% is a stable compound, which reduces the risk of degradation during storage.
However, there are some limitations to using 2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95% in laboratory experiments. 2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95% is a synthetic compound, and thus its effects may not be identical to those of naturally-occurring compounds. In addition, 2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95% is relatively expensive, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research involving 2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95%. One area of research is the development of new methods for synthesizing 2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95%. Another area of research is the use of 2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95% in drug discovery research, as it can be used to study the effects of various drugs on cells. Another area of research is the use of 2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95% to study the effects of environmental pollutants on cells. Finally, 2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95% could be used to study the biochemical and physiological effects of various compounds, such as hormones, enzymes, and proteins.

Synthesis Methods

2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95% is typically synthesized through a three-step process. In the first step, 5-fluoro-2-methoxyphenol is reacted with p-nitrobenzoyl chloride in the presence of a base, such as potassium carbonate or sodium hydroxide. This reaction yields the intermediate 2-(5-fluoro-2-methoxyphenyl)-4-nitrobenzoic acid chloride. In the second step, the intermediate is reacted with sodium hydroxide in an aqueous medium to yield the desired product, 2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95%. In the third step, the 2-(5-Fluoro-2-methoxyphenyl)-4-nitrobenzoic acid, 95% is purified by recrystallization from methanol.